Cas no 3274-20-2 (2-methoxyanthraquinone)
2-methoxyanthraquinone structure
Product Name:2-methoxyanthraquinone
2-methoxyanthraquinone Chemical and Physical Properties
Names and Identifiers
-
- 2-methoxyanthraquinone
- 2-Methoxy-9,10-anthracenedione
- 2-Methoxy-9,10-anthraquinone
- 9,10-anthracenedione, 2-methoxy-
- 3274-20-2
- 2-Methoxy-anthraquinone
- 2-methoxy-anthracene-9,10-dione
- SCHEMBL222927
- DTXSID50186409
- 2-methoxyanthracene-9,10-dione
- 2-Methyloxyanthraquinone
- CHEMBL2332985
- APLQXUAECQNQFE-UHFFFAOYSA-N
-
- Inchi: 1S/C15H10O3/c1-18-9-6-7-12-13(8-9)15(17)11-5-3-2-4-10(11)14(12)16/h2-8H,1H3
- InChI Key: APLQXUAECQNQFE-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC2C(C3C=CC=CC=3C(C=2C=1)=O)=O
Computed Properties
- Exact Mass: 238.063
- Monoisotopic Mass: 238.062994177g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 363
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37
2-methoxyanthraquinone Related Literature
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
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